Cas no 158730-59-7 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[2-(2-pyridinyl)ethyl]-)

• Product Name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[2-(2-pyridinyl)ethyl]-
• CAS No: 158730-59-7
• MF: C₂₆H₄₀N₄O₄
• MW: 472.620206832886
• CID: 1337296
• PubChem ID: 165343321
• Update Time: 2025-04-20

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[2-(2-pyridinyl)ethyl]-
• DTXSID701142626
• 158730-59-7
• 7,16-Bis[2-(2-pyridinyl)ethyl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane

• Inchi： 1S/C26H40N4O4/c1-3-9-27-25(5-1)7-11-29-13-17-31-21-23-33-19-15-30(12-8-26-6-2-4-10-28-26)16-20-34-24-22-32-18-14-29/h1-6,9-10H,7-8,11-24H2
• InChI Key： YYPUWBWIGQVIEG-UHFFFAOYSA-N
• SMILES： O1CCOCCN(CCOCCOCCN(CC1)CCC1C=CC=CN=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 472.3052
• Monoisotopic Mass: 472.30495577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.18